molecular formula C10H11B B3053921 Benzene, 1-bromo-4-(2-methyl-1-propenyl)- CAS No. 56985-68-3

Benzene, 1-bromo-4-(2-methyl-1-propenyl)-

Cat. No.: B3053921
CAS No.: 56985-68-3
M. Wt: 211.1 g/mol
InChI Key: PZWMFCAEXFTQOG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1-bromo-4-(2-methyl-1-propenyl)- is a useful research compound. Its molecular formula is C10H11Br and its molecular weight is 211.1 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-bromo-4-(2-methyl-1-propenyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-bromo-4-(2-methyl-1-propenyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

56985-68-3

Molecular Formula

C10H11B

Molecular Weight

211.1 g/mol

IUPAC Name

1-bromo-4-(2-methylprop-1-enyl)benzene

InChI

InChI=1S/C10H11Br/c1-8(2)7-9-3-5-10(11)6-4-9/h3-7H,1-2H3

InChI Key

PZWMFCAEXFTQOG-UHFFFAOYSA-N

SMILES

CC(=CC1=CC=C(C=C1)Br)C

Canonical SMILES

CC(=CC1=CC=C(C=C1)Br)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred slurry of 17.29 g (40.0 mmol) of isopropyltriphenylphosphonium iodide and 500 mg (2 mmol) of 18-crown-6 in 100 mL of THF under nitrogen at 5° C. was added 4.50 g (40.0 mmol) of potassium t-butoxide over 5 min. the resulting deep red-orange slurry was stirred 10 min and then a solution of 6.50 g (35.0 mmol) 4-bromobenzaldehyde in 40 mL of THF was added at a rate to keep the temperature below +10° C. The resulting bright yellow slurry was stirred for 20 min and then poured into 300 mL of hexanes. The solids were filtered off and the filtrate evaporated. This residue was purified by flash chromatography (5×15 cm column) and eluted with hexanes to provide 5.66 g (77%) of title bromide as a colorless oil.
Quantity
17.29 g
Type
reactant
Reaction Step One
Quantity
4.5 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
500 mg
Type
catalyst
Reaction Step One
Quantity
6.5 g
Type
reactant
Reaction Step Two
Name
Quantity
40 mL
Type
solvent
Reaction Step Two
[Compound]
Name
hexanes
Quantity
300 mL
Type
solvent
Reaction Step Three
Yield
77%

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